ME1111

• IUPAC Name: 2-(3,5-dimethylpyrazol-1-yl)-5-methylphenol
• InChI: InChI=1S/C12H14N2O/c1-8-4-5-11(12(15)6-8)14-10(3)7-9(2)13-14/h4-7,15H,1-3H3
• InChI Key: VQXHPRBERPTLQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=CC(=N2)C)C)O
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• CAS No.: 1391758-52-3

Description

ME1111 is a novel antifungal agent developed for the topical treatment of onychomycosis, a fungal infection of the nails. This compound is particularly effective against dermatophytes, such as Trichophyton rubrum and Trichophyton mentagrophytes, which are the primary causative agents of onychomycosis . This compound is known for its excellent ability to penetrate human nails, making it a promising candidate for treating fungal nail infections .

Scientific Research Applications

ME1111 has several scientific research applications, including:

Chemistry: This compound is used as a model compound to study the mechanisms of antifungal agents and their interactions with fungal enzymes.

Biology: The compound is used to investigate the biology of fungal infections and the development of resistance mechanisms in dermatophytes.

Medicine: This compound is being developed as a topical medication for the treatment of onychomycosis, providing an alternative to existing antifungal treatments.

Industry: The compound’s ability to penetrate human nails makes it a valuable tool in the development of new antifungal formulations and delivery systems.

Safety and Hazards

For a related compound, 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine, the safety data sheet indicates that it may cause respiratory irritation and severe skin burns and eye damage.

Preparation Methods

The synthesis of ME1111 involves several steps, including the preparation of intermediates and the final coupling reaction. The specific synthetic routes and reaction conditions are proprietary and not publicly disclosed. it is known that the compound is synthesized using standard organic chemistry techniques, including the use of protecting groups, coupling reactions, and purification methods . Industrial production methods for this compound are also proprietary, but they likely involve large-scale synthesis and purification processes to ensure the compound’s purity and efficacy .

Chemical Reactions Analysis

ME1111 undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form various oxidation products.

Reduction: The compound can be reduced to form different reduced species.

Substitution: this compound can undergo substitution reactions where specific functional groups are replaced by other groups.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Mechanism of Action

ME1111 exerts its antifungal effects by inhibiting the enzyme succinate dehydrogenase (complex II) in dermatophyte species . This enzyme is a critical component of the mitochondrial respiratory chain, and its inhibition disrupts the production of adenosine triphosphate (ATP), leading to fungal cell death . The molecular targets of this compound include the subunits of succinate dehydrogenase, specifically SdhB, SdhC, and SdhD . The compound’s selective inhibition of this enzyme in dermatophytes, combined with its minimal effects on human cells, makes it a promising antifungal agent .

Comparison with Similar Compounds

ME1111 is unique compared to other antifungal agents due to its selective inhibition of succinate dehydrogenase and its excellent nail penetration properties . Similar compounds include:

Ciclopirox: Another topical antifungal agent, but with lower nail penetration ability.

Amorolfine: A topical antifungal with a different mechanism of action and lower efficacy in nail penetration.

Terbinafine: An oral antifungal agent with systemic effects and potential liver toxicity.

Itraconazole: Another oral antifungal with systemic effects and potential drug-drug interactions.

This compound’s unique properties, including its selective inhibition of succinate dehydrogenase and superior nail penetration, make it a valuable addition to the arsenal of antifungal treatments .

If you have any more questions or need further details, feel free to ask!

Synthesis routes and methods

Procedure details

To 199.6 mg of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylphenyl 4-methylbenzene sulfonate was added a solution in which 314 mg of potassium hydroxide was dissolved in 4 ml of ethanol and 4 ml of water, and the mixture was heated at reflux for 1 hour. To the reaction mixture was added 20 ml of water, and extracted with 20 ml of ethyl acetate. After the organic layer was dried over anhydrous magnesium sulfate, the solvent was distilled off under reduced pressure and purified using preparative thin-layer silica gel column chromatography (hexane:ethyl acetate=4:1), and after the desired fraction was dissolved in 1,4-dioxane, it was lyophilized to yield 66.2 mg of the title compound.